Cas no 18260-67-8 (4-Pyrimidinamine,2-fluoro-5,6-dimethyl-)
18260-67-8 structure
Product Name:4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
CAS No:18260-67-8
MF:C6H8FN3
MW:141.146224021912
CID:122877
PubChem ID:45080448
Update Time:2025-04-18
4-Pyrimidinamine,2-fluoro-5,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
- Pyrimidine, 4-amino-2-fluoro-5,6-dimethyl- (8CI)
- 18260-67-8
- SCHEMBL19864844
- DTXSID601282457
- 2-fluoro-5,6-dimethylpyrimidin-4-amine
- 2-Fluoro-5,6-dimethyl-4-pyrimidinamine
- AKOS006337177
-
- Inchi: 1S/C6H8FN3/c1-3-4(2)9-6(7)10-5(3)8/h1-2H3,(H2,8,9,10)
- InChI Key: PHOHNYJVXVUZLJ-UHFFFAOYSA-N
- SMILES: FC1=NC(=C(C)C(C)=N1)N
Computed Properties
- Exact Mass: 141.07034
- Monoisotopic Mass: 141.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 51.8
4-Pyrimidinamine,2-fluoro-5,6-dimethyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
18260-67-8 (4-Pyrimidinamine,2-fluoro-5,6-dimethyl-) Related Products
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